Cas no 1344050-53-8 (3-methyl-N-[(oxolan-2-yl)methyl]cyclopentan-1-amine)

• Product Name: 3-methyl-N-[(oxolan-2-yl)methyl]cyclopentan-1-amine
• CAS No: 1344050-53-8
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5099660
• PubChem ID: 64501234
• Update Time: 2026-03-03

3-methyl-N-[(oxolan-2-yl)methyl]cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, tetrahydro-N-(3-methylcyclopentyl)-
• 3-methyl-N-[(oxolan-2-yl)methyl]cyclopentan-1-amine

• Inchi： 1S/C11H21NO/c1-9-4-5-10(7-9)12-8-11-3-2-6-13-11/h9-12H,2-8H2,1H3
• InChI Key： XIKXMPKHSNMJJB-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC1CCC(C)C1

Additional information on 3-methyl-N-[(oxolan-2-yl)methyl]cyclopentan-1-amine

Comprehensive Overview of 3-methyl-N-[(oxolan-2-yl)methyl]cyclopentan-1-amine (CAS No. 1344050-53-8)

3-methyl-N-[(oxolan-2-yl)methyl]cyclopentan-1-amine (CAS No. 1344050-53-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a cyclopentane backbone substituted with a methyl group and an amine functional group, further modified by a tetrahydrofuran (oxolane) derivative. This combination of moieties makes it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery and material science applications.

In recent years, researchers have explored the potential of 3-methyl-N-[(oxolan-2-yl)methyl]cyclopentan-1-amine in designing novel central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier. Its lipophilic nature, attributed to the cyclopentane and oxolane rings, enhances membrane permeability, a critical factor for CNS-targeted drugs. Additionally, the compound's amine group provides a reactive site for further derivatization, enabling the development of prodrugs or conjugates with improved pharmacokinetic profiles.

The synthesis of CAS No. 1344050-53-8 typically involves multi-step organic reactions, including reductive amination and ring-closing strategies. Recent advancements in green chemistry have prompted researchers to optimize its production using catalytic methods to reduce waste and improve yields. This aligns with the growing demand for sustainable chemical processes, a hot topic in both academic and industrial settings.

From an analytical perspective, 3-methyl-N-[(oxolan-2-yl)methyl]cyclopentan-1-amine is characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and confirm structural integrity, which are essential for its application in high-value research. The compound's stability under various pH conditions has also been investigated, revealing insights into its suitability for formulation development.

Beyond pharmaceuticals, CAS No. 1344050-53-8 has potential applications in agrochemicals and functional materials. Its structural motifs are found in pesticide and herbicide formulations, where the amine and heterocyclic components contribute to bioactivity. In material science, derivatives of this compound have been explored as monomers for polymeric networks, leveraging their rigid yet flexible frameworks.

As the scientific community continues to prioritize drug repurposing and fragment-based drug design, 3-methyl-N-[(oxolan-2-yl)methyl]cyclopentan-1-amine stands out as a promising scaffold. Its compatibility with click chemistry and bioorthogonal reactions further expands its utility in bioconjugation and targeted delivery systems. These attributes make it a subject of interest in precision medicine and theranostics, addressing current challenges in personalized healthcare.

In summary, 3-methyl-N-[(oxolan-2-yl)methyl]cyclopentan-1-amine (CAS No. 1344050-53-8) exemplifies the intersection of structural ingenuity and functional versatility. Its applications span pharmaceuticals, agrochemicals, and advanced materials, reflecting the compound's adaptability to diverse research needs. With ongoing innovations in synthetic and analytical methodologies, this compound is poised to remain a focal point in cutting-edge chemical research.